(Z)-N-(3-allyl-4-ethoxybenzo[d]thiazol-2(3H)-ylidene)-2-(1,3-dioxoisoindolin-2-yl)acetamide

• IUPAC Name: 2-(1,3-dioxoisoindol-2-yl)-N-(4-ethoxy-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)acetamide
• InChI: InChI=1S/C22H19N3O4S/c1-3-12-24-19-16(29-4-2)10-7-11-17(19)30-22(24)23-18(26)13-25-20(27)14-8-5-6-9-15(14)21(25)28/h3,5-11H,1,4,12-13H2,2H3
• InChI Key: JETYQZULSHLEDX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=NC(=O)CN3C(=O)C4=CC=CC=C4C3=O)N2CC=C
• Molecular Formula: C22H19N3O4S
• Molecular Weight: 421.5 g/mol

Description

(Z)-N-(3-allyl-4-ethoxybenzo[d]thiazol-2(3H)-ylidene)-2-(1,3-dioxoisoindolin-2-yl)acetamide is a useful research compound. Its molecular formula is C22H19N3O4S and its molecular weight is 421.47. The purity is usually 95%.
BenchChem offers high-quality (Z)-N-(3-allyl-4-ethoxybenzo[d]thiazol-2(3H)-ylidene)-2-(1,3-dioxoisoindolin-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-N-(3-allyl-4-ethoxybenzo[d]thiazol-2(3H)-ylidene)-2-(1,3-dioxoisoindolin-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-inflammatory Applications

A study reported the synthesis and evaluation of novel compounds with a thiazolidinone core for anti-inflammatory activity using both in vitro and in vivo models. These compounds showed promising anti-inflammatory activity, which was further supported by molecular docking studies to understand their binding affinity towards human serum albumin (HSA) (A. P. Nikalje, N. Hirani, R. Nawle, 2015).

Antitumor and Anticancer Activities

Several studies have synthesized and evaluated benzothiazole derivatives for their potential antitumor activity. For instance, certain derivatives were screened against approximately 60 human tumor cell lines, revealing considerable anticancer activity against some cancer cell lines (L. Yurttaş, Funda Tay, Ş. Demirayak, 2015).

Antibacterial Activities

New derivatives with thiazolidine-2,4-dione, rhodanine, and 2-thiohydantoin moieties were synthesized and evaluated for their antibacterial activity against Gram-positive and Gram-negative bacteria strains. The compounds showed general antibacterial activity, particularly against Gram-positive strains (Nazar Trotsko, U. Kosikowska, Agata Paneth, M. Wujec, A. Malm, 2018).

Hypoglycemic and Hypolipidemic Activities

Research into novel thiazolidinedione analogs has shown significant reduction in blood glucose, total cholesterol (CHL), and triglyceride (TG) levels in animal models, indicating their potential for treating conditions like type-2 diabetes (Sonali Mehendale-Munj, R. Ghosh, C. Ramaa, 2011).